Cas no 2137791-38-7 (3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane)

• Product Name: 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane
• CAS No: 2137791-38-7
• MF: C₉H₁₄BrN
• MW: 216.118161678314
• CID: 5238979
• PubChem ID: 165871854
• Update Time: 2025-06-07

3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane Chemical and Physical Properties

Names and Identifiers

• Spiro[8-azabicyclo[3.2.1]octane-3,1'-cyclopropane], 2'-bromo-
• 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane

• Inchi： 1S/C9H14BrN/c10-8-5-9(8)3-6-1-2-7(4-9)11-6/h6-8,11H,1-5H2
• InChI Key： BDPYVALQHHTTKW-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC1(CC1Br)C2

Additional information on 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane

Introduction to 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane (CAS No. 2137791-38-7)

3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane, identified by the Chemical Abstracts Service Number (CAS No.) 2137791-38-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirobicyclic class of molecules, characterized by its unique structural framework, which consists of two or more cyclic structures joined together at one or more common atoms. The presence of both azaspiro and cyclopropane moieties in its molecular architecture imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane arises from its spirobicyclo[3.2.1]octane core, which is a fused ring system containing three rings—two six-membered rings and one five-membered ring—linked at a single carbon atom. This spiro arrangement contributes to rigidity and conformational stability, which are critical factors in determining the biological activity of a molecule. Additionally, the introduction of an azaspiro moiety replaces one of the carbon atoms in the spirobicyclo framework with a nitrogen atom, introducing electron-withdrawing and electronic tuning capabilities that can influence receptor binding interactions.

The bromine substituent at the 3' position serves as a key functional group that enhances the reactivity of the molecule in various synthetic transformations. Bromine atoms are commonly employed in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Furthermore, the cyclopropane ring at the 3,1'-cyclopropane position introduces additional conformational constraints and potential sites for hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The spirobicyclic core has been shown to mimic natural products with high binding affinity to biological receptors, while the bromine and cyclopropane functionalities provide opportunities for further derivatization to optimize pharmacokinetic profiles.

In particular, research has demonstrated that modifications to the azaspiro moiety can significantly alter the pharmacological activity of related compounds. For instance, studies have shown that replacing the nitrogen atom with other heteroatoms or introducing additional substituents can modulate receptor binding affinity and selectivity. This flexibility makes 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane a versatile scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

The synthesis of 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane presents both challenges and opportunities for synthetic chemists due to its complex structural features. Traditional synthetic approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity levels. However, recent innovations in synthetic methodologies have streamlined these processes by leveraging transition metal catalysis and novel reaction conditions.

One notable synthetic strategy involves the use of palladium-catalyzed cross-coupling reactions to construct the spirobicyclic core efficiently. These reactions allow for precise control over regioselectivity and stereochemistry, ensuring that the desired product is obtained with minimal side reactions. Additionally, computational-assisted molecular design has been instrumental in predicting optimal reaction conditions and identifying key intermediates that contribute to successful synthesis.

The biological evaluation of 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane has revealed intriguing pharmacological properties that warrant further investigation. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in disease pathways such as kinases and proteases. These findings suggest that 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane could serve as a lead compound for developing small-molecule inhibitors with therapeutic potential.

Moreover, recent research has explored the use of 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane as a building block for designing molecules with enhanced bioavailability and improved pharmacokinetic profiles. By incorporating lipophilic groups or optimizing solubility-enhancing moieties into its structure, researchers aim to develop compounds that can effectively traverse biological membranes and reach target sites with high efficiency.

The future prospects for 3'-bromo-8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane are promising given its unique structural features and potential therapeutic applications. As computational methods continue to advance, researchers will be able to design increasingly sophisticated derivatives with tailored properties for specific disease targets.

In conclusion, 3 '- bromo - 8 - azaspirobicyclo [ 3 . 2 . 1 ] octane - 4 , 4 ' - cyclopropyl ( CAS No . 2137791 -38 -7 ) represents an exciting frontier in pharmaceutical chemistry . Its complex structure , functional diversity , and promising biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs . Further exploration into its synthesis , mechanism of action , and therapeutic potential will undoubtedly yield groundbreaking advancements in medicine .